![molecular formula C16H12ClN3O2S B2515041 N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide CAS No. 2411237-31-3](/img/structure/B2515041.png)
N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide
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Description
“N’-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide” is a complex organic compound. It contains a chloroacetyl group, a thiophenyl group, and a quinoline group, all connected by a carbohydrazide linkage .
Synthesis Analysis
While the specific synthesis process for this compound is not available, it may involve the reaction of 2-chloroacetyl chloride with a suitable amine, similar to the synthesis of lidocaine . The 2-chloroacetyl chloride could react with the amine to form an intermediate, which could then undergo further reactions to form the final compound .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The chloroacetyl group would likely be reactive, while the thiophenyl and quinoline groups could contribute to the compound’s aromaticity .
Chemical Reactions Analysis
The compound could undergo various chemical reactions due to the presence of the chloroacetyl group. For instance, it could react with amines in a nucleophilic addition/elimination reaction .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Organochlorine compounds, like this one, typically have higher boiling and melting points compared to related hydrocarbons .
Future Directions
properties
IUPAC Name |
N'-(2-chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O2S/c17-9-15(21)19-20-16(22)11-8-13(14-6-3-7-23-14)18-12-5-2-1-4-10(11)12/h1-8H,9H2,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNYYRWLMCGFTFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CS3)C(=O)NNC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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